Cas no 1031059-71-8 (2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide)

2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide is a specialized sulfonamide-based compound featuring a trifluoromethylphenyl moiety, which enhances its potential for applications in medicinal chemistry and material science. The presence of the ethenesulfonamido group contributes to its reactivity, making it a candidate for further derivatization or as an intermediate in synthetic pathways. The trifluoromethyl group improves lipophilicity and metabolic stability, while the acetamide linkage offers structural versatility. This compound may be of interest in drug discovery, particularly for targeting enzymes or receptors where electron-withdrawing substituents are advantageous. Its well-defined structure allows for precise modifications, supporting research in developing novel bioactive molecules.
2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide structure
1031059-71-8 structure
Product Name:2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide
CAS No:1031059-71-8
MF:C19H19F3N2O3S
MW:412.42597413063
CID:6160255
PubChem ID:27052642
Update Time:2025-10-07

2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide
    • 1031059-71-8
    • EN300-26581907
    • Z165120710
    • Inchi: 1S/C19H19F3N2O3S/c1-14-2-4-15(5-3-14)10-11-28(26,27)24-13-18(25)23-12-16-6-8-17(9-7-16)19(20,21)22/h2-11,24H,12-13H2,1H3,(H,23,25)/b11-10+
    • InChI Key: ZFWWXJICTZXZSK-ZHACJKMWSA-N
    • SMILES: S(/C=C/C1C=CC(C)=CC=1)(NCC(NCC1C=CC(C(F)(F)F)=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 412.10684813g/mol
  • Monoisotopic Mass: 412.10684813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 83.6Ų

2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26581907-0.05g
2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide
1031059-71-8 95.0%
0.05g
$212.0 2025-03-20

Additional information on 2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide

Compound CAS No. 1031059-71-8: A Comprehensive Overview

The compound with CAS No. 1031059-71-8, also known as 2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in the pharmaceutical, agrochemical, and materials science industries.

The molecular structure of this compound is characterized by the presence of a sulfonamide group attached to an ethene moiety, which is further connected to a methyl-substituted phenyl ring. Additionally, the molecule features a trifluoromethyl-substituted phenyl group linked via an acetamide functional group. These structural elements contribute to the compound's stability, solubility, and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets, such as protein kinases and ion channels. For instance, research conducted in 2023 demonstrated that the compound exhibits potent inhibitory activity against certain kinases involved in cancer progression, suggesting its potential as an anticancer agent. Furthermore, its ability to modulate ion channels has opened avenues for its application in treating neurological disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques, including Suzuki coupling and amide bond formation. Researchers have optimized the synthetic pathway to achieve high yields and purity, ensuring scalability for potential industrial applications.

In terms of physical properties, the compound exhibits a melting point of approximately 150°C and a solubility profile that makes it suitable for formulation into various drug delivery systems. Its stability under physiological conditions has been confirmed through extensive in vitro and in vivo studies, further supporting its suitability for therapeutic applications.

From an environmental perspective, the compound has been evaluated for its biodegradability and ecotoxicological effects. Preliminary studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. However, further research is required to fully understand its long-term impact on ecosystems.

The development of this compound has been supported by cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which have enabled precise characterization of its molecular structure and purity. These tools have also facilitated the identification of intermediates during the synthesis process, enhancing the overall understanding of the compound's chemistry.

In conclusion, CAS No. 1031059-71-8, or 2-[2-(4-methylphenyl)ethenesulfonamido]-N-{[4-(trifluoromethyl)phenyl]methyl}acetamide, represents a significant advancement in modern organic chemistry. Its unique structure, coupled with promising biological activities and favorable physical properties, positions it as a valuable asset in the development of novel therapeutic agents and other chemical products.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd